Cas no 953072-56-5 (2-{benzyl(tert-butoxy)carbonylamino}benzoic acid)

• Product Name: 2-{benzyl(tert-butoxy)carbonylamino}benzoic acid
• CAS No: 953072-56-5
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5628425
• PubChem ID: 165930964
• Update Time: 2025-06-10

2-{benzyl(tert-butoxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28295042
• 953072-56-5
• 2-{benzyl[(tert-butoxy)carbonyl]amino}benzoic acid
• 2-{benzyl(tert-butoxy)carbonylamino}benzoic acid

• Inchi： 1S/C19H21NO4/c1-19(2,3)24-18(23)20(13-14-9-5-4-6-10-14)16-12-8-7-11-15(16)17(21)22/h4-12H,13H2,1-3H3,(H,21,22)
• InChI Key： FLHHYZMAYPWDNE-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1C(=O)O)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{benzyl(tert-butoxy)carbonylamino}benzoic acid

Comprehensive Overview of 2-{benzyl(tert-butoxy)carbonylamino}benzoic acid (CAS No. 953072-56-5)

2-{benzyl(tert-butoxy)carbonylamino}benzoic acid (CAS No. 953072-56-5) is a specialized organic compound widely utilized in pharmaceutical synthesis and peptide chemistry. This compound features a unique molecular structure combining a benzyl-protected amino group and a tert-butoxy carbonyl (Boc) moiety, making it a versatile intermediate for drug discovery and bioconjugation. Its carboxylic acid functionality further enhances its reactivity, enabling applications in cross-coupling reactions and biomolecule labeling.

Recent trends in medicinal chemistry highlight the growing demand for Boc-protected intermediates like 953072-56-5, particularly in the development of targeted therapies and small-molecule inhibitors. Researchers frequently search for "Boc-amino acid derivatives" or "benzyl-protected carboxylic acids" to optimize solid-phase peptide synthesis (SPPS). This compound’s stability under acidic conditions aligns with the need for high-purity building blocks in cancer research and neurodegenerative disease studies.

The synthesis of 2-{benzyl(tert-butoxy)carbonylamino}benzoic acid involves multi-step organic reactions, including amide bond formation and selective deprotection. Its X-ray crystallography data confirms the spatial arrangement of the benzyl and Boc groups, which is critical for structure-activity relationship (SAR) analysis. Laboratories often pair this compound with HATU/DIPEA coupling reagents to achieve high yields in peptide elongation.

From an industrial perspective, 953072-56-5 is valued for its low hygroscopicity and solubility in polar aprotic solvents like DMF and DMSO. These properties make it ideal for automated synthesis platforms, a topic gaining traction in green chemistry discussions. Users frequently inquire about "scalable Boc-protection methods" or "benzoic acid derivatives for drug formulation," reflecting its relevance in process optimization.

In bioconjugation applications, this compound serves as a linker for antibody-drug conjugates (ADCs), a hot topic in precision medicine. Its orthogonal protecting groups allow sequential modifications, addressing search queries like "how to introduce Boc groups selectively." Additionally, its UV absorption profile (λ_max ~260 nm) facilitates HPLC monitoring, a feature emphasized in quality control protocols.

Environmental and regulatory compliance data for 2-{benzyl(tert-butoxy)carbonylamino}benzoic acid indicate low ecotoxicity, aligning with sustainable chemistry initiatives. As AI-driven drug design accelerates, this compound’s computational descriptors (e.g., LogP ~3.2) are increasingly searched for in silico modeling workflows. Its compatibility with microwave-assisted synthesis further caters to high-throughput screening demands.

Future prospects for CAS No. 953072-56-5 include potential roles in PROTAC degraders and covalent inhibitor design, areas dominating 2024 pharmaceutical research. Its structural modularity answers frequent questions like "how to modify benzoic acid scaffolds," ensuring enduring relevance in academic and industrial R&D.